Phosphonic acid, 2-pyridyl-, diethyl ester

• Molecular Formula: C9H14NO3P
• Molecular Weight: 215.19 g/mol
• IUPAC Name: 2-diethoxyphosphorylpyridine
• InChI: InChI=1S/C9H14NO3P/c1-3-12-14(11,13-4-2)9-7-5-6-8-10-9/h5-8H,3-4H2,1-2H3
• InChI Key: ANRDLKWBUFTLIB-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C1=CC=CC=N1)OCC

Description

Phosphonic acid, 2-pyridyl-, diethyl ester is a useful research compound. Its molecular formula is C9H14NO3P and its molecular weight is 215.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To pyridine N-oxide (19 g; 0.2 mole) was added dimethyl sulfate (25.2 g; 0.2 mole) during 30 minutes. The reaction was completed by heating at 100° C. for two hours yielding N-methoxy pyridinium methosulfate. Diethyl sodio phosphonate was prepared by dissolving sodium (4.6 g; 0.2 mole) in a solution of diethyl phosphite (27.6 g; 0.2 mole) in dioxane (100 ml) in an argon atmosphere. The N-methoxy pyridinium quaternary was suspended in toluene by stirring while the diethyl sodio phosphonate solution was added. The reaction flask was cooled to maintain the temperature at 25°-35° C. After stirring for 11/2 hours, water (100 ml) was added and the organic product isolated by chloroform extraction. Evaporation of the chloroform extract and distillation yielded diethyl pyridine-2-phosphonate with a small amount of diethyl pyridine 4-phosphonate. Yield -- 14g (33%) bp 140°-8° C./1.5 mm. The presence of the two isomers was established by infrared absorption; 2-isomer 13.3 μ (strong, 4 adjacent hydrogen) and 4 isomer, 12.3 μ (weak, 2 adjacent hydrogen).